Cas no 2137473-68-6 (tert-butyl 2-{(2-oxooxolan-3-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl 2-{(2-oxooxolan-3-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 2137473-68-6
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 6195498
• PubChem ID: 165493802
• Update Time: 2025-06-09

tert-butyl 2-{(2-oxooxolan-3-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{(2-oxooxolan-3-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• EN300-1178922
• tert-butyl 2-{[(2-oxooxolan-3-yl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate
• 2137473-68-6

• Inchi： 1S/C16H26N2O4/c1-16(2,3)22-15(20)18-11-4-5-13(18)10(8-11)9-17-12-6-7-21-14(12)19/h10-13,17H,4-9H2,1-3H3
• InChI Key： REIBDDQHKZBDQO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1C(CNC1C(=O)OCC1)C2)=O

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 2-{(2-oxooxolan-3-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate

Research Brief on tert-Butyl 2-{(2-Oxooxolan-3-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS: 2137473-68-6)

The compound tert-butyl 2-{(2-oxooxolan-3-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS: 2137473-68-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, applications, and biological relevance.

Recent studies have highlighted the role of this compound as a key building block in the development of novel pharmaceuticals, particularly in the context of central nervous system (CNS) disorders. The 7-azabicyclo[2.2.1]heptane scaffold, a core structural feature of this compound, is known for its conformational rigidity and ability to mimic bioactive conformations of natural ligands. This makes it an attractive candidate for drug discovery efforts targeting neurotransmitter receptors and enzymes involved in neurological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 2-{(2-oxooxolan-3-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate via a multi-step process involving stereoselective cyclization and subsequent functionalization. The compound was further utilized as a precursor for the development of potent and selective inhibitors of monoamine oxidase (MAO), an enzyme implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's.

Another significant application of this compound lies in its use as a chiral auxiliary in asymmetric synthesis. The presence of both the bicyclic framework and the tert-butyloxycarbonyl (Boc) protecting group allows for precise control over stereochemistry in complex molecular architectures. Recent work published in Organic Letters has shown its utility in the synthesis of enantiomerically pure γ-amino acids, which are valuable building blocks for peptide-based therapeutics.

From a biological perspective, preliminary in vitro studies have indicated that derivatives of this compound exhibit promising activity against bacterial pathogens, particularly Gram-positive strains. The structural features of the molecule, including the oxolane ring and the aminomethyl moiety, appear to contribute to its ability to disrupt bacterial cell wall biosynthesis. However, further optimization and in vivo studies are needed to fully evaluate its potential as an antimicrobial agent.

In conclusion, tert-butyl 2-{(2-oxooxolan-3-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and synthetic versatility make it a promising candidate for the development of therapeutics targeting neurological disorders, infectious diseases, and beyond. Future research directions may include the exploration of its pharmacokinetic properties and the development of more efficient synthetic routes to enable large-scale production.